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Compound of Interest

3-(Dimethoxymethyl)hept-2-en-4-
Compound Name:
yne

Cat. No.: B8514072

An In-depth Technical Guide to 3-
(Dimethoxymethyl)hept-2-en-4-yne

This technical guide provides a comprehensive overview of the chemical compound 3-
(Dimethoxymethyl)hept-2-en-4-yne, including its chemical identity, physicochemical
properties, and potential applications. This document is intended for researchers, scientists,
and professionals in the field of drug development and organic synthesis.

Chemical Identity and Properties

3-(Dimethoxymethyl)hept-2-en-4-yne is an organic compound featuring both a double bond
(alkene) and a triple bond (alkyne) within its heptane backbone. It is further functionalized with
a dimethoxymethyl group.[1] Its unique structure makes it a point of interest for potential
applications in medicinal chemistry and organic synthesis.[1]

Table 1: Physicochemical Properties of 3-(Dimethoxymethyl)hept-2-en-4-yne
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Property Value Source

CAS Number 55947-19-8 EvitaChem

Molecular Formula C10H1602 EvitaChem, PubChem[1][2]

Molecular Weight 168.23 g/mol EvitaChem, PubChem[1][2]
E)-3-(dimethoxymethyl)hept-

IUPAC Name (E)-3( Y yhhep PubChem|[2]
2-en-4-yne

Canonical SMILES CCC#C/C(=C\C)/Cc(0C)0C PubChem[2]
NJRUWVQBZGDQQG-

InChl Key Q QQ PubChem|[2]

RMKNXTFCSA-N

Molecular Structure

The molecular structure of 3-(Dimethoxymethyl)hept-2-en-4-yne is characterized by a seven-
carbon chain containing a double bond at the second position and a triple bond at the fourth
position. A dimethoxymethyl group is attached to the third carbon.

Caption: Molecular structure of 3-(Dimethoxymethyl)hept-2-en-4-yne.

Synthesis and Experimental Protocols

Detailed experimental protocols for the synthesis of 3-(Dimethoxymethyl)hept-2-en-4-yne are
not extensively documented in publicly available literature. However, general synthetic
strategies for similar compounds suggest that its preparation could be approached through
methods such as Aldol condensation or other established techniques for forming en-yne
systems.[1]

A potential, though not explicitly detailed, synthetic route may involve the reaction of a suitable
aldehyde or ketone with an organometallic reagent containing the hept-2-en-4-yne backbone,
followed by the introduction of the dimethoxymethyl group.[1]

Generalized Experimental Workflow for Synthesis
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The following diagram illustrates a generalized workflow that could be adapted for the
synthesis and purification of 3-(Dimethoxymethyl)hept-2-en-4-yne.
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Caption: A generalized workflow for the synthesis of an organic compound.

Biological Activity and Signaling Pathways

Currently, there is no publicly available information regarding the biological activity or the
signaling pathways associated with 3-(Dimethoxymethyl)hept-2-en-4-yne. Further research
and screening would be necessary to determine its potential pharmacological effects.

Conclusion

3-(Dimethoxymethyl)hept-2-en-4-yne is a chemical entity with a defined structure and
physicochemical properties. While its potential as an intermediate in organic synthesis is
recognized, a significant gap exists in the scientific literature concerning its specific synthesis
protocols, experimental data, and biological activity. This guide provides a summary of the
available information and highlights the need for further investigation to unlock the potential of
this molecule for researchers and drug development professionals.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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¢ To cite this document: BenchChem. [CAS number and molecular structure of 3-
(Dimethoxymethyl)hept-2-en-4-yne]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8514072#cas-number-and-molecular-structure-of-3-
dimethoxymethyl-hept-2-en-4-yne]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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and industry. Email: info@benchchem.com
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